4-[(5-Methyl-1,2,4-oxadiazol-3-yl)methyl]aniline

• Molecular Formula: C10H11N3O
• Molecular Weight: 189.21 g/mol
• IUPAC Name: 4-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]aniline
• InChI: InChI=1S/C10H11N3O/c1-7-12-10(13-14-7)6-8-2-4-9(11)5-3-8/h2-5H,6,11H2,1H3
• InChI Key: HXDYZLOZXNSWTB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NO1)CC2=CC=C(C=C2)N

Description

4-[(5-Methyl-1,2,4-oxadiazol-3-yl)methyl]aniline is a useful research compound. Its molecular formula is C10H11N3O and its molecular weight is 189.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5-methyl-3-(4-nitrobenzyl)-1,2,4-oxadiazole (3.89 g), Lindlar catalyst (2.0 g) and tetrahydrofuran (200 mL) was subjected to catalytic reduction under a hydrogen atmosphere at atmospheric pressure. The catalyst was removed by filtration, and the filtrate was concentrated. The residue was subjected to silica gel column chromatography to give 4-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]aniline as a brown oil (0.33 g, yield 10%) from a fraction eluted with hexane-ethyl acetate (3:1-2:1, v/v).